Cas no 1421467-55-1 (N-(4-tert-butylphenyl)-4-(1H-pyrazol-1-yl)methylpiperidine-1-carboxamide)

N-(4-tert-butylphenyl)-4-(1H-pyrazol-1-yl)methylpiperidine-1-carboxamide structure
1421467-55-1 structure
Product Name:N-(4-tert-butylphenyl)-4-(1H-pyrazol-1-yl)methylpiperidine-1-carboxamide
CAS No:1421467-55-1
MF:C20H28N4O
MW:340.462524414063
CID:6349160
PubChem ID:71781179
Update Time:2025-07-30

N-(4-tert-butylphenyl)-4-(1H-pyrazol-1-yl)methylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-tert-butylphenyl)-4-(1H-pyrazol-1-yl)methylpiperidine-1-carboxamide
    • 1421467-55-1
    • N-(4-tert-butylphenyl)-4-[(1H-pyrazol-1-yl)methyl]piperidine-1-carboxamide
    • AKOS024519730
    • VU0521549-1
    • N-(4-TERT-BUTYLPHENYL)-4-(PYRAZOL-1-YLMETHYL)PIPERIDINE-1-CARBOXAMIDE
    • 4-((1H-pyrazol-1-yl)methyl)-N-(4-(tert-butyl)phenyl)piperidine-1-carboxamide
    • F5823-0667
    • Inchi: 1S/C20H28N4O/c1-20(2,3)17-5-7-18(8-6-17)22-19(25)23-13-9-16(10-14-23)15-24-12-4-11-21-24/h4-8,11-12,16H,9-10,13-15H2,1-3H3,(H,22,25)
    • InChI Key: YVOAMJUQIJSIRH-UHFFFAOYSA-N
    • SMILES: O=C(NC1C=CC(=CC=1)C(C)(C)C)N1CCC(CN2C=CC=N2)CC1

Computed Properties

  • Exact Mass: 340.22631153g/mol
  • Monoisotopic Mass: 340.22631153g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 50.2Ų

N-(4-tert-butylphenyl)-4-(1H-pyrazol-1-yl)methylpiperidine-1-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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